(4-(6-(3,4-Dimethylphenyl)pyridazin-3-yl)piperazin-1-yl)(pyridin-2-yl)methanone

• IUPAC Name: [4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C22H23N5O/c1-16-6-7-18(15-17(16)2)19-8-9-21(25-24-19)26-11-13-27(14-12-26)22(28)20-5-3-4-10-23-20/h3-10,15H,11-14H2,1-2H3
• InChI Key: MLJOQTGWWGUUCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=N4)C
• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol

Description

(4-(6-(3,4-Dimethylphenyl)pyridazin-3-yl)piperazin-1-yl)(pyridin-2-yl)methanone, also known as Compound A, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Development and Target Identification

Macozinone, closely related to the chemical structure , has been under investigation for its potential in treating tuberculosis (TB). This compound targets decaprenylphospohoryl ribose oxidase DprE1, crucial for the synthesis of arabinan polymers in the cell wall of Mycobacterium tuberculosis. Optimism surrounds its development towards efficient TB drug regimens, based on pilot clinical study results (Makarov & Mikušová, 2020).

Piperazine Derivatives in Therapeutic Use

Piperazine derivatives, integral to the compound's structure, play a significant role in drug design due to their presence in numerous drugs across various therapeutic categories, including antipsychotic, antihistamine, and antidepressant medications. Research on piperazine compounds has been intense, reflecting their broad potential. Modifying the substitution pattern on the piperazine nucleus can significantly alter the medicinal potential of the resulting molecules, suggesting a flexible approach to drug discovery (Rathi et al., 2016).

Metabolism and Toxicity

Understanding the metabolism and potential toxicity of compounds structurally similar to (4-(6-(3,4-Dimethylphenyl)pyridazin-3-yl)piperazin-1-yl)(pyridin-2-yl)methanone is crucial for clinical and forensic implications. For example, arylpiperazine derivatives, including this compound, undergo extensive metabolism involving cytochrome P450 enzymes, leading to various metabolites. These metabolites are essential for understanding the compound's pharmacological and toxicological profile, as well as its dose-response variability (Caccia, 2007).

Synthesis and Biological Activity

The synthesis and biological activities of pyridopyridazine derivatives, which share a core structure with the chemical , have been extensively reviewed. These derivatives exhibit a wide range of biological activities, including antitumor, antibacterial, analgesic, and diuretic properties. They are recognized as selective inhibitors for phosphodiesterases and possess potential as GABA-A receptor ligands. The diversity of biological activities underscores the importance of further research into compounds containing the pyridopyridazine scaffold (Wojcicka & Nowicka-Zuchowska, 2018).